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Compound of Interest

Compound Name: BI 187004

Cat. No.: B8729569 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preparing, storing, and troubleshooting BI 187004
stock solutions in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of BI 187004 in DMSO?

A1: The maximum solubility of BI 187004 in DMSO is 125 mg/mL, which is equivalent to

365.08 mM.[1] It is recommended to use freshly opened, anhydrous DMSO for the best results,

as DMSO is hygroscopic and absorbed water can affect solubility.[1][2]

Q2: What is the recommended concentration for a stock solution?

A2: While the maximum solubility is high, it is common practice to prepare stock solutions at a

convenient, round-number concentration that is well below the solubility limit to ensure

complete dissolution and prevent precipitation. A common starting concentration for a primary

stock solution is 10 mM or 50 mM. The final concentration should be chosen based on the

experimental requirements and the desired final concentration in your assay.

Q3: How should I store the BI 187004 stock solution?

A3: For long-term storage, the stock solution should be aliquoted into single-use volumes to

avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months.[1] For short-term

storage, aliquots can be kept at -20°C for up to 1 month.[1] Before use, thaw the aliquot

completely and bring it to room temperature.
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Q4: Can I store the stock solution at room temperature?

A4: It is not recommended to store DMSO stock solutions at room temperature for extended

periods. Once a compound is dissolved, it may only remain stable in solution for 1 to 2 days at

room temperature before potential degradation or precipitation.[3]

Q5: Why is my BI 187004 not dissolving completely in DMSO?

A5: Several factors can affect solubility. Ensure you are using anhydrous DMSO, as absorbed

water can reduce solubility.[2] If the compound is slow to dissolve, gentle warming (to 37°C)

and vortexing or sonication may be required to facilitate dissolution.[1][2] Also, verify that you

have not exceeded the solubility limit of 125 mg/mL.[1]

Quantitative Data Summary
The following table summarizes the key quantitative information for preparing a BI 187004
stock solution.

Parameter Value Reference

Molecular Weight 342.39 g/mol [1]

Solubility in DMSO 125 mg/mL [1]

Molar Concentration at Max

Solubility
365.08 mM [1]

Long-Term Storage -80°C for up to 6 months [1]

Short-Term Storage -20°C for up to 1 month [1]

Experimental Protocol: Preparing a 50 mM Stock
Solution
This protocol details the steps for preparing a 50 mM stock solution of BI 187004 in DMSO.

Materials:

BI 187004 solid powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate Required Amounts:

To prepare 1 mL of a 50 mM stock solution, you will need:

Mass of BI 187004 = 0.050 mol/L * 0.001 L * 342.39 g/mol = 0.01712 g = 17.12 mg

Volume of DMSO = 1 mL

Weighing the Compound:

Carefully weigh out 17.12 mg of BI 187004 powder and place it into a sterile vial.

Adding the Solvent:

Add 1 mL of anhydrous DMSO to the vial containing the BI 187004 powder.

Dissolution:

Cap the vial tightly and vortex the solution for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution for 5-10 minutes.[1] Gentle warming in a 37°C

water bath can also aid dissolution.

Aliquoting and Storage:
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Once the BI 187004 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage.[1]

Visual Guides and Workflows
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing BI 187004 stock solution.
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Troubleshooting Guide: Dissolution Issues

Compound Not Dissolving?

Is the DMSO anhydrous and fresh?

Is the concentration below 125 mg/mL?

Yes

Precipitation persists. Consider a lower concentration.

No. Use new DMSO.

Vortex for an additional 5 minutes?

Yes

No. Recalculate.Sonicate for 10-15 minutes?

Still not dissolved

Complete Dissolution

Dissolved

Warm gently to 37°C?

Still not dissolved

Dissolved

Dissolved Still not dissolved

Click to download full resolution via product page

Caption: Decision tree for troubleshooting dissolution problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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